Dibutyl Phosphate

• CAS No.: 107-66-4
• Product Name: Dibutyl Phosphate
• Molecular Formula: (CH3(CH2)3)2HPO4; C8H19PO4; C8H19O4P
• Molecular Weight: 210.21 g/mol
• IUPAC Name: dibutyl hydrogen phosphate
• Standard InChI: InChI=1S/C8H19O4P/c1-3-5-7-11-13(9,10)12-8-6-4-2/h3-8H2,1-2H3,(H,9,10)
• Standard InChIKey: JYFHYPJRHGVZDY-UHFFFAOYSA-N
• Impurities: Tributyl phosphate (20%); Monobutyl phosphate (16%)
• SMILES: CCCCOP(=O)(O)OCCCC
• Canonical SMILES: CCCCOP(=O)(O)OCCCC
• Boiling Point: 212 °F at 760 mm Hg (Decomposes) (NIOSH, 2016); 136 °C at 0.05 mm Hg; 135-138 °C; 212°F (decomposes); 212°F (Decomposes)
• Colorform: Pale-amber liquid or oil
• Density: 1.06 (NIOSH, 2016); 1.06 g/cu cm at 20 °C; Relative density (water = 1): 1.06; 1.06
• Flash Point: 188 °C o.c.
• Melting Point: -13.0 °C; -13 °C
• Physical Description: Dibutyl phosphate is a pale-amber odorless liquid. Mp: -13°C, bp: 135-138°C. Density: 1.06 g cm-3. Moderately soluble in water (18 g / L at 20°C).; Liquid; COLOURLESS LIQUID.; Pale-amber, odorless liquid.
• Description: Dibutyl phosphate is a pale-amber odorless liquid. Mp: -13°C, bp: 135-138°C. Density: 1.06 g cm-3. Moderately soluble in water (18 g / L at 20°C).
• Related CAS: 16298-74-1 (hydrochloride salt); 25238-98-6 (potassium salt); 35837-53-7 (V salt); 38491-08-6 (ammonium salt)
• Solubility: Insoluble (NIOSH, 2016); 0.08 M; Soluble in carbon tetrachloride, butanol; In water, 1.72X10+4 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 1.8; Insoluble
• Synonyms: di-n-butylphosphoric acid; di-n-butylphosphoric acid, ammonium salt; di-n-butylphosphoric acid, potassium salt; di-n-butylphosphoric acid, sodium salt; di-n-butylphosphoric acid, vanadium salt; dibutyl phosphate; dibutylphosphoric acid
• Vapor Density: Relative vapor density (air = 1): 7.2
• Vapor Pressure: 1 mm Hg (approx) (NIOSH, 2016); 3.8X10-5 mm Hg at 25 °C (est); Vapor pressure, kPa at 20 °C: 0.13; 1 mmHg (approx)
• PubChem Compound: 7881
• Last Modified: Nov 11 2021